Cas no 1261899-77-7 (2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid
• CAS No: 1261899-77-7
• MF: C₁₈H₁₈FNO₄S
• MW: 363.403227329254
• MDL: MFCD18323243
• CID: 1219173
• PubChem ID: 53229064
• Update Time: 2025-06-12

2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid
• 2-Fluoro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
• 2-FLUORO-5-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
• MFCD18323243
• DTXSID40692382
• 4-Fluoro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261899-77-7

• MDL： MFCD18323243
• Inchi： 1S/C18H18FNO4S/c19-17-9-6-14(12-16(17)18(21)22)13-4-7-15(8-5-13)25(23,24)20-10-2-1-3-11-20/h4-9,12H,1-3,10-11H2,(H,21,22)
• InChI Key： POXUNCCJDPCLOO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=C(C(=O)O)C=2)F)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 363.09405739g/mol
• Monoisotopic Mass: 363.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid

Introduction to 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid (CAS No. 1261899-77-7)

2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid, identified by its CAS number 1261899-77-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of benzoic acid derivatives characterized by the presence of a fluorine atom and a piperidine-1-ylsulfonyl substituent, which contribute to its unique chemical properties and potential biological activities.

The structural motif of 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid incorporates several key functional groups that make it a promising candidate for further exploration in drug discovery. The fluorine atom at the 2-position of the benzoic ring enhances lipophilicity and metabolic stability, while the piperidine-1-ylsulfonyl group introduces a polar, charged moiety that can interact with biological targets. These features collectively suggest that this compound may exhibit inhibitory effects on various enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many biological processes. The 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid structure, with its ability to modulate PPIs through its dual functionality, has been explored in several preclinical studies. Notably, researchers have investigated its potential as an inhibitor of enzymes involved in inflammation and cancer progression, where PPI modulation can lead to significant therapeutic benefits.

One of the most compelling aspects of 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid is its versatility in chemical modification. The presence of both the fluorine and sulfonyl groups provides multiple sites for further derivatization, allowing chemists to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has enabled the synthesis of numerous analogues, each with distinct characteristics that may enhance target specificity or improve drug-like properties such as solubility and bioavailability.

The synthesis of 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom typically requires specialized fluorination techniques, while the piperidine ring is often constructed through cyclization reactions involving appropriate precursors. The sulfonylation step introduces the sulfonyl group, which is critical for achieving the desired biological activity. These synthetic pathways highlight the compound's complexity but also underscore its synthetic accessibility for medicinal chemists.

Recent advancements in computational chemistry have further accelerated the development of 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid derivatives. Molecular docking studies have been employed to predict binding interactions with potential targets, such as kinases and transcription factors. These simulations have helped identify key structural features that contribute to high-affinity binding, guiding the design of more potent inhibitors. Additionally, virtual screening techniques have been used to mine large databases of compounds for similar structures, leading to the discovery of novel analogues with improved properties.

The pharmacological profile of 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid has been evaluated in various cell-based assays and animal models. Preliminary results suggest that this compound exhibits inhibitory activity against several targets relevant to inflammation and cancer. For instance, studies have demonstrated its ability to suppress the activity of cyclooxygenase (COX)-2, an enzyme involved in prostaglandin synthesis and inflammation. Furthermore, it has shown promise in inhibiting certain kinases implicated in tumor growth and metastasis.

The mechanism of action (MOA) of 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid is still under investigation, but early data suggest that it may exert its effects through multiple pathways. The piperidine-sulfonyl moiety appears to interact with specific residues on target proteins, disrupting their function or altering their conformation. This disruption can lead to downstream effects that modulate cellular processes such as proliferation, differentiation, and apoptosis. Understanding these mechanisms is crucial for optimizing therapeutic applications and minimizing potential side effects.

In addition to its potential as a standalone therapeutic agent, 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid has also been explored as a tool compound in research settings. Its well-defined structure and known bioactivity make it an ideal candidate for studying enzyme inhibition kinetics and developing new drug discovery strategies. Researchers have utilized this compound to validate novel assay methods and identify new targets for therapeutic intervention.

The future prospects for 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid are promising, with ongoing studies aimed at expanding its therapeutic applications. Efforts are underway to optimize its pharmacokinetic properties through structural modifications, enhancing both oral bioavailability and tissue distribution. Furthermore, combination therapies involving this compound with other drugs are being explored to improve treatment outcomes in complex diseases such as cancer and inflammatory disorders.

From a regulatory perspective, 2-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid must meet stringent guidelines before it can be translated into clinical use. Preclinical toxicology studies are essential to assess its safety profile, while Phase I clinical trials will evaluate its efficacy and tolerability in humans. These steps are critical for ensuring that any future drug derived from this compound is both safe and effective for patient use.

In conclusion, 2-fluoro - 5 - ( 4 - piperidin - 1 - ylsulfony l phen y l ) ben z o i c ac i d ( CAS No . 1261899 - 77 - 7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structure , combined with promising preclinical data , positions it as a valuable asset in ongoing drug discovery efforts . As research continues , further insights into its mechanisms of action and therapeutic potential will undoubtedly emerge , paving the way for innovative treatments.